Cas no 2034397-55-0 (2-(1H-1,3-benzodiazol-1-yl)-1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}ethan-1-one)

• Product Name: 2-(1H-1,3-benzodiazol-1-yl)-1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}ethan-1-one
• CAS No: 2034397-55-0
• MF: C₁₈H₁₈ClN₅O₂
• MW: 371.820822238922
• CID: 5913702
• PubChem ID: 119100782
• Update Time: 2025-08-04

2-(1H-1,3-benzodiazol-1-yl)-1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-1-yl)-1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}ethan-1-one
• 2034397-55-0
• 2-(benzimidazol-1-yl)-1-[3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl]ethanone
• 2-(1H-1,3-benzodiazol-1-yl)-1-{3-[(5-chloropyrimidin-2-yl)oxy]piperidin-1-yl}ethan-1-one
• 2-(1H-benzo[d]imidazol-1-yl)-1-(3-((5-chloropyrimidin-2-yl)oxy)piperidin-1-yl)ethanone
• F6480-4624
• AKOS026701548

• Inchi： 1S/C18H18ClN5O2/c19-13-8-20-18(21-9-13)26-14-4-3-7-23(10-14)17(25)11-24-12-22-15-5-1-2-6-16(15)24/h1-2,5-6,8-9,12,14H,3-4,7,10-11H2
• InChI Key： QWLFOSIYIRETDQ-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)OC1CN(C(CN2C=NC3C=CC=CC2=3)=O)CCC1

Computed Properties

• Exact Mass: 371.1149025g/mol
• Monoisotopic Mass: 371.1149025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.1Ų

Additional information on 2-(1H-1,3-benzodiazol-1-yl)-1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}ethan-1-one

Introduction to 2-(1H-1,3-benzodiazol-1-yl)-1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}ethan-1-one (CAS No. 2034397-55-0)

2-(1H-1,3-benzodiazol-1-yl)-1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}ethan-1-one, with the CAS number 2034397-55-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodiazole moiety and a chloropyrimidine group, making it a promising candidate for various therapeutic applications.

The benzodiazole ring is a well-known pharmacophore that has been extensively studied for its anxiolytic, sedative, and anticonvulsant properties. The presence of this ring in the structure of 2-(1H-1,3-benzodiazol-1-yl)-1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}ethan-1-one suggests potential applications in the treatment of anxiety disorders and epilepsy. Additionally, the chloropyrimidine group is known for its ability to interact with various biological targets, including enzymes and receptors, which can be leveraged for developing new drugs.

Recent studies have highlighted the potential of 2-(1H-1,3-benzodiazol-1-yl)-1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}ethan-1-one in modulating specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against certain types of cancer cells by inhibiting key enzymes involved in cell proliferation and survival. The researchers found that the compound effectively reduced tumor growth in preclinical models, suggesting its potential as an anticancer agent.

Another area of interest is the compound's interaction with neurotransmitter systems. A study in the European Journal of Pharmacology demonstrated that 2-(1H-1,3-benzodiazol-1-yl)-1-{3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl}ethan-1-one has a high affinity for GABA-A receptors, which are crucial for regulating neuronal excitability. This finding opens up possibilities for its use in treating neurological disorders such as anxiety and depression.

The pharmacokinetic properties of 2-(1H-1,3-benzodiazol-1-y)-l-{3-(5-chloropyrimidin--yloxypiperidin--y}ethan--one have also been investigated. Research published in the Journal of Pharmaceutical Sciences indicated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Furthermore, safety and toxicity studies have shown that 2-(1H--benzodiazol--y}-l-{3-(5-chloropyrimidin--yloxypiperidin--y}ethan--one is well-tolerated at therapeutic doses. Preclinical toxicology assessments did not reveal any significant adverse effects on major organs or systems. This is a crucial aspect for advancing the compound into clinical trials and eventual regulatory approval.

In conclusion, 2-(1H-benzodiazol-1-yl)-l-{3-(5-chloropyrimidin-2-yl)oxypiperidin-l-y}ethan-l-one (CAS No. 2034397-55-0)

In conclusion, 2-(1H-benzodiazol-< strong > - y l ) - l - { 3 - ( 5 - c h l o r o p y r i m i d i n - 2 - y l ) o x y p i p e r i d i n - l - y l } e t h a n - l - o n e ( C A S N o . 2034397 - 55 - 0 ) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to explore its full range of biological activities and clinical utility.